Cas no 2243508-46-3 (4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid)

• Product Name: 4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid
• CAS No: 2243508-46-3
• MF: C₂₈H₂₀ClNO₅
• MW: 485.915106773376
• CID: 5213581
• PubChem ID: 165828759
• Update Time: 2025-05-20

4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-chlorophenoxy)-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

• Inchi： 1S/C28H20ClNO5/c29-18-10-12-19(13-11-18)35-26-14-9-17(27(31)32)15-25(26)30-28(33)34-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-15,24H,16H2,(H,30,33)(H,31,32)
• InChI Key： WCCWWZCAOLAOSS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC2=CC=C(Cl)C=C2)C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=C1

Additional information on 4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

Introduction to 4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic Acid (CAS No. 2243508-46-3)

4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid, identified by its CAS number 2243508-46-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its intricate structural framework, which includes a 4-chlorophenoxy group and an {(9H-fluoren-9-yl)methoxycarbonyl}amino moiety. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in medicinal chemistry.

The 4-chlorophenoxy substituent is a key pharmacophore that enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. Meanwhile, the {(9H-fluoren-9-yl)methoxycarbonyl}amino group introduces a bulky, electron-rich aromatic system that can interact with biological targets in a highly specific manner. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The benzoic acid scaffold, due to its versatility and well-documented biological activity, has been extensively explored. Among these derivatives, 4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid stands out for its unique combination of functional groups, which may confer distinct pharmacological properties. Specifically, the presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of the molecule's physicochemical properties, such as solubility, bioavailability, and binding affinity.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The {(9H-fluoren-9-yl)methoxycarbonyl}amino group in this compound resembles motifs found in known kinase inhibitors, suggesting that it may be capable of binding to kinase active sites with high specificity. Furthermore, the 4-chlorophenoxy group could serve as a hinge-binding element, further stabilizing the interaction between the inhibitor and the target enzyme.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with remarkable accuracy. Molecular docking studies have been performed using 4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid as a virtual ligand against various kinases. These studies suggest that it may exhibit inhibitory activity against several kinases involved in cancer progression. For instance, preliminary simulations indicate that it could bind to tyrosine kinases such as EGFR (epidermal growth factor receptor) and MET (mesenchymal epithelial transition), which are frequently overexpressed in tumor cells.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the {(9H-fluoren-9-yl)methoxycarbonyl}amino group necessitates advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions. These reactions are highly sensitive to reaction conditions and require precise control over parameters such as temperature, solvent choice, and catalyst loading. Despite these challenges, recent improvements in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency.

Once synthesized, 4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid can be subjected to rigorous biological testing to assess its efficacy and safety profile. In vitro assays are typically performed first to evaluate its binding affinity to target enzymes and other biomolecules. If promising results are obtained in these initial screens, further studies can be conducted using cell-based models to investigate its biological activity more comprehensively. Animal models may also be employed to assess its pharmacokinetic properties and potential side effects before human clinical trials are considered.

The pharmaceutical industry has shown increasing interest in developing next-generation kinase inhibitors due to their potential therapeutic applications. Traditional kinase inhibitors often suffer from issues such as poor solubility or off-target effects, which limit their clinical utility. The unique structural features of 4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid make it an attractive candidate for overcoming these challenges. By incorporating both lipophilic and hydrophilic elements into its structure, this compound may exhibit improved solubility and selectivity compared to existing kinase inhibitors.

Moreover, recent studies have highlighted the importance of targeting multiple kinases simultaneously for effective cancer therapy. Combination therapies involving multiple inhibitors have shown promise in preclinical models by reducing the likelihood of resistance development. The broad spectrum of potential kinase targets exhibited by 4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid suggests that it could be used in combination regimens alongside other therapeutic agents.

The role of computational tools in drug discovery cannot be overstated. Advanced software platforms enable researchers to rapidly screen large libraries of compounds for potential hits against biological targets. These tools can also predict pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). By leveraging these technologies early in the drug development process, researchers can identify promising candidates like 4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid more efficiently than traditional methods alone.

In conclusion, 4-(4-chlorophenoxy)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No. 2243508-46-3) represents a promising lead molecule with significant potential for further development as a therapeutic agent. Its unique structural features make it an attractive candidate for inhibiting key kinases involved in cancer progression while minimizing off-target effects through careful molecular design.